Cas no 913718-58-8 (2-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-4-one)
913718-58-8 structure
Product Name:2-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-4-one
CAS No:913718-58-8
MF:C9H11BrN2OS
MW:275.165439844131
CID:1092459
PubChem ID:59557796
Update Time:2025-04-20
2-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-4-one
- 2-bromo-5,6,7,8-tetrahydro-7,7-dimethylthiazolo[5,4-c]azepin-4-one
- 2-bromo-7,7-dimethyl-6,8-dihydro-5H-[1,3]thiazolo[5,4-c]azepin-4-one
- BZLQZQYZAQEKDI-UHFFFAOYSA-N
- SCHEMBL302929
- 913718-58-8
- DB-338200
-
- Inchi: 1S/C9H11BrN2OS/c1-9(2)3-5-6(7(13)11-4-9)14-8(10)12-5/h3-4H2,1-2H3,(H,11,13)
- InChI Key: BZLQZQYZAQEKDI-UHFFFAOYSA-N
- SMILES: BrC1=NC2=C(C(NCC(C)(C)C2)=O)S1
Computed Properties
- Exact Mass: 273.97755g/mol
- Monoisotopic Mass: 273.97755g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 70.2Ų
2-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A059006066-1g |
2-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-4-one |
913718-58-8 | 95% | 1g |
$556.64 | 2023-08-31 | |
| Chemenu | CM189694-1g |
2-bromo-7,7-dimethyl-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-4-one |
913718-58-8 | 95% | 1g |
$573 | 2024-07-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1748761-1g |
2-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-4h-thiazolo[5,4-c]azepin-4-one |
913718-58-8 | 98% | 1g |
¥4053.00 | 2024-04-25 | |
| Crysdot LLC | CD11018468-1g |
2-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-4-one |
913718-58-8 | 95+% | 1g |
$698 | 2024-07-19 |
2-Bromo-7,7-dimethyl-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-4-one Related Literature
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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